Cas no 64732-10-1 (2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl-)

• Product Name: 2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl-
• CAS No: 64732-10-1
• MF: C₅H₈N₂O₃
• MW: 144.128621101379
• MDL: MFCD30082311
• CID: 526698
• Update Time: 2026-04-29

2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl-
• 5-hydroxy-1,3-dimethylimidazolidine-2,4-dione

• MDL： MFCD30082311

Computed Properties

• Exact Mass: 144.05354
• Monoisotopic Mass: 144.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.429
• Boiling Point: 240.3°Cat760mmHg
• Flash Point: 99.1°C
• Refractive Index: 1.552
• PSA: 60.85

Additional information on 2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl-

Comprehensive Guide to 2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl- (CAS No. 64732-10-1): Properties, Applications, and Market Insights

2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl- (CAS No. 64732-10-1) is a specialized organic compound belonging to the imidazolidinedione family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. With the increasing demand for novel bioactive molecules, 5-hydroxy-1,3-dimethylimidazolidine-2,4-dione has emerged as a compound of interest for researchers and industry professionals alike.

The molecular structure of 2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl- features a five-membered heterocyclic ring containing two nitrogen atoms at positions 1 and 3, along with hydroxyl and methyl substitutions. This specific arrangement contributes to its chemical reactivity and makes it a valuable intermediate in organic synthesis. Recent studies have explored its potential as a building block for more complex molecules, particularly in the development of pharmaceutical agents with improved bioavailability.

In the pharmaceutical sector, 5-hydroxy-1,3-dimethyl-2,4-imidazolidinedione has shown promise in various applications. Researchers are particularly interested in its potential as a precursor for drug development, especially in creating compounds with enhanced metabolic stability. The presence of both hydroxyl and methyl groups in its structure allows for diverse chemical modifications, making it a versatile starting material for medicinal chemistry projects.

The synthesis of 2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl- typically involves condensation reactions of appropriate precursors under controlled conditions. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, aligning with the growing emphasis on green chemistry principles in the chemical industry. These advancements have made the compound more accessible for research and development purposes.

Analytical characterization of 64732-10-1 employs various techniques including NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent technological advancements in analytical instrumentation have significantly improved the detection and quantification of this compound, even at trace levels.

From a commercial perspective, the market for 5-hydroxy-1,3-dimethylimidazolidine-2,4-dione has shown steady growth, driven by increasing research activities in pharmaceutical development. Specialty chemical suppliers have reported growing demand for high-purity samples of this compound, particularly from academic institutions and pharmaceutical research facilities. The compound's relative stability and well-characterized properties make it attractive for various experimental applications.

Storage and handling of 2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl- require standard laboratory precautions. The compound should be kept in tightly sealed containers under appropriate temperature conditions to maintain its stability. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this chemical, as with all laboratory reagents.

Recent patent literature reveals growing interest in derivatives of 5-hydroxy-1,3-dimethyl-2,4-imidazolidinedione, particularly in the field of medicinal chemistry. Several patent applications have disclosed novel compounds incorporating this structural motif, highlighting its potential in drug discovery programs. This trend suggests that the importance of this compound in pharmaceutical research may continue to grow in coming years.

Environmental considerations for 64732-10-1 are in line with standard organic compounds of similar molecular weight and complexity. While comprehensive ecotoxicological data may be limited, the compound's structural features suggest it would be subject to typical biodegradation pathways. Researchers and manufacturers are encouraged to follow proper waste disposal protocols in accordance with local regulations.

The future outlook for 2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl- appears promising, with potential applications extending beyond current uses. Ongoing research into its biological activity and chemical reactivity may uncover new opportunities in material science and specialty chemical production. As synthetic methodologies continue to advance, the accessibility and utility of this compound are expected to improve further.

For researchers seeking alternatives or related compounds, structural analogs of 5-hydroxy-1,3-dimethylimidazolidine-2,4-dione with varying substituents may offer different properties and applications. The imidazolidinedione core structure has proven to be a versatile platform for chemical modification, allowing for the development of compounds with tailored characteristics for specific purposes.

Quality control standards for 2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl- have become more stringent as its applications in research have expanded. Reputable suppliers now provide comprehensive analytical certificates with each batch, including chromatographic purity data and spectroscopic characterization. This level of documentation is particularly important for pharmaceutical research applications where compound purity is critical.

In conclusion, 2,4-Imidazolidinedione,5-hydroxy-1,3-dimethyl- (CAS No. 64732-10-1) represents an interesting and potentially valuable compound in chemical research and pharmaceutical development. Its unique structural features and demonstrated utility as a synthetic intermediate continue to drive interest from the scientific community. As research progresses, new applications for this compound and its derivatives are likely to emerge, further solidifying its position as an important tool in modern chemistry.